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Fundamental Recyclability Comparison

The table below compares the core recyclability characteristics of divanillin-based vitrimers and traditional

thermosets.
Characteristic Divanillin-Based Vitrimers Traditional Thermosets
Network Structure Dynamic covalent networks (CANSs) [1] [2] Permanent, irreversible
cross-links [1]
Recycling Chemical bond exchange (e.g., imine Not recyclable; typically
Mechanism metathesis, transamination) or acid hydrolysis [1] landfilled or incinerated [4]
[3] [1]

Chemical Yes (monomers can be recovered and reused) No (degradation destroys
Recycling [1][3] the polymer structure) [1]
Reprocessability Yes (can be reshaped and remolded under No (degrade before flow

heat/pressure) [1] occurs) [1]

© 2026 Smolecule. All rights reserved. 1/6 Tech Support


https://www.smolecule.com/products/s601876?utm_src=pdf-body
https://www.smolecule.com/products/s601876?utm_src=pdf-interest
https://www.smolecule.com/products/s601876?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11005045/
https://www.jmst.org/EN/Y2021/V92/I0/75
https://pmc.ncbi.nlm.nih.gov/articles/PMC11005045/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11005045/
https://www.preprints.org/manuscript/202409.0686/v1
https://pubmed.ncbi.nlm.nih.gov/36163266/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11005045/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11005045/
https://www.preprints.org/manuscript/202409.0686/v1
https://pmc.ncbi.nlm.nih.gov/articles/PMC11005045/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11005045/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11005045/
https://www.smolecule.com/products/s601876?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C U | e Specifications & Pricing

Characteristic Divanillin-Based Vitrimers Traditional Thermosets
Closed-Loop High (recovered divanillin monomer can be used None
Potential to synthesize new vitrimers with similar

properties) [1]

Key Dynamic Imine bonds [1] [3] Not applicable
Chemistry

Experimental Data and Performance

Experimental studies provide quantitative data supporting the recyclability of divanillin-based vitrimers,

particularly in terms of mechanical property retention and chemical recovery.

Experimental

Propert Original Material After Recyclin Source
A ¢ sl Conditions

Tensile 1.07-18.7 MPa Retained after 3 Reprocessed at Polyimine
Strength (varies with reprocessing cycles 140°C for 20 min CANSs from

composition) [1] [1] under pressure [1] divanillin [1]
Monomer N/A Divanillin monomer Chemical recyclingin ~ Polyimine
Recovery recovered [1] acidic conditions [1] CANSs from

divanillin [1]
Composite Fully cured carbon  Polymer matrix Acid-catalyzed Divanillin imine
Recycling fiber composite [3]  degraded; carbon hydrolysis [3] epoxy
fibers recovered [3] composite [3]

Key Experimental Protocols

The advanced recyclability of divanillin-based vitrimers is validated through specific experimental methods.

Reprocessing and Mechanical Recycling

© 2026 Smolecule. All rights reserved. 2/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC11005045/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11005045/
https://www.preprints.org/manuscript/202409.0686/v1
https://www.smolecule.com/products/s601876?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11005045/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11005045/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11005045/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11005045/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11005045/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11005045/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11005045/
https://www.preprints.org/manuscript/202409.0686/v1
https://www.preprints.org/manuscript/202409.0686/v1
https://www.preprints.org/manuscript/202409.0686/v1
https://www.preprints.org/manuscript/202409.0686/v1
https://www.smolecule.com/products/s601876?utm_src=pdf-body
https://www.smolecule.com/products/s601876?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

e Purpose: To test the material's ability to be reshaped and re-molded without significant loss of
mechanical properties.

¢ Protocol: Ground material is placed in a mold and hot-pressed (e.g., at 140°C for 20 minutes) with
several venting cycles to remove air [1]. The tensile strength and other mechanical properties of the
reprocessed samples are then compared to the original material.

Chemical Recycling to Monomers

e Purpose: To achieve closed-loop recycling by breaking down the polymer network into its original
building blocks.

¢ Protocol: The vitrimer is subjected to acidic hydrolysis. The material is typically stirred in an
aqueous acidic solution, which cleaves the dynamic imine bonds [1] [3]. The solid residue (such as
divanillin) is filtered out and can be purified for reuse in synthesizing a new polymer network [1].

Stress Relaxation Testing

e Purpose: To directly characterize the dynamics of the bond exchange reactions within the polymer
network.

e Protocol: This is performed on a dynamic mechanical analyzer (DMA). A sample is clamped and
subjected to a fixed strain (e.g., 2%). The instrument measures the decay of stress over time (e.g., 20
minutes) at a specific temperature. The data is fitted to models to extract the characteristic
relaxation time, a key parameter indicating how fast the network rearranges itself [1] [3].

Dynamic Chemistry and Recycling Workflow

The recyclability of divanillin-based vitrimers stems from the dynamic nature of imine bonds. The following

diagram illustrates the key chemical reactions and recycling pathways that enable this circularity.

© 2026 Smolecule. All rights reserved. 3/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC11005045/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11005045/
https://www.preprints.org/manuscript/202409.0686/v1
https://www.smolecule.com/products/s601876?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11005045/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11005045/
https://www.preprints.org/manuscript/202409.0686/v1
https://www.smolecule.com/products/s601876?utm_src=pdf-body
https://www.smolecule.com/products/s601876?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Divanillin Vitrimer Recycling via Imine Chemistry
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The diagram illustrates the reversible cycle underpinning the recyclability of divanillin-based vitrimers. The
key to their functionality lies not only in the dissociative pathway of acid hydrolysis but also in the
associative dynamic exchange reactions—imine metathesis and transamination—that occur within the
network [1] [3]. These thermal-driven exchange reactions allow the cross-linked network to change topology

without losing its integrity, enabling the reprocessing and self-healing observed in these materials [1].

Research Application Insights
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For researchers exploring sustainable polymer options, divanillin-based vitrimers are particularly promising
for developing high-performance composites. Their ability to be fully degraded in mild acidic conditions
allows for the recovery of valuable carbon fibers intact, which is a major challenge with traditional epoxy
composites [3]. Furthermore, the rigidity of the divanillin structure can contribute to good
thermomechanical properties, while the dynamic chemistry allows these properties to be tailored by

adjusting the ratio of flexible to rigid amines in the network [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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